N-(4-methoxyphenyl)-2-chlorobenzylamine

• CAS No.: 61298-18-8
• Molecular Formula: C14H14ClNO
• Molecular Weight: 247.72 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-methoxyaniline
• InChI: InChI=1S/C14H14ClNO/c1-17-13-8-6-12(7-9-13)16-10-11-4-2-3-5-14(11)15/h2-9,16H,10H2,1H3
• InChI Key: QJVRBSWBNACXCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NCC2=CC=CC=C2Cl

Description

N-(4-methoxyphenyl)-2-chlorobenzylamine is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chlorobenzaldehyde (70 g.) and 4-methoxyaniline (61.5g.) in toluene (750 ml.) was refluxed under a Dean and Stark separator until no more water collected (ca. 1 hour). The toluene was evaporated in vacuo, and the residue was dissolved in methanol (1.5 l.). The methanolic solution was treated at room temperature with sodium borohydride (60 g.) added portionwise so that, with gentle cooling, the temperature was maintained at 40-50° C. The solution was then refluxed for 15 minutes, diluted with water (1.5 l.), and the aqueous mixture extracted with ether (3 × 200ml.). The combined ethereal extracts were washed with water (2 × 100 ml.), dried (K2CO3), and evaporated to give N-(4-methoxyphenyl)-2-chlorobenzylamine as a brown oil, Infra Red ν max 3400, 1618 cm.-1, which was used directly in the next stage.